N-[(2-methylphenyl)methyl]-5-phenyl-1,2,4-triazin-3-amine

• IUPAC Name: N-[(2-methylphenyl)methyl]-5-phenyl-1,2,4-triazin-3-amine
• InChI: InChI=1S/C17H16N4/c1-13-7-5-6-10-15(13)11-18-17-20-16(12-19-21-17)14-8-3-2-4-9-14/h2-10,12H,11H2,1H3,(H,18,20,21)
• InChI Key: DNOQAOJGUQVHBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC2=NC(=CN=N2)C3=CC=CC=C3
• Molecular Formula: C17H16N4
• Molecular Weight: 276.34 g/mol

Description

N-[(2-methylphenyl)methyl]-5-phenyl-1,2,4-triazin-3-amine is a chemical compound that belongs to the class of triazine derivatives Triazines are heterocyclic compounds that contain three nitrogen atoms in a six-membered ring This particular compound is characterized by the presence of a phenyl group and a methylphenyl group attached to the triazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-methylphenyl)methyl]-5-phenyl-1,2,4-triazin-3-amine typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of 2-methylbenzylamine with 5-phenyl-1,2,4-triazine-3-thiol in the presence of a suitable catalyst. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours to ensure complete reaction. The product is then isolated by filtration and purified by recrystallization .

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods. One approach is the use of continuous flow reactors, which allow for better control of reaction parameters and higher yields. The starting materials are fed into the reactor continuously, and the product is collected at the outlet. This method reduces the reaction time and minimizes the formation of by-products .

Chemical Reactions Analysis

Types of Reactions

N-[(2-methylphenyl)methyl]-5-phenyl-1,2,4-triazin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The compound can participate in substitution reactions, where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂). These reactions are typically carried out in acidic or basic media.

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used under anhydrous conditions.

Substitution: Substitution reactions often involve nucleophiles such as halides or amines, and are carried out in polar solvents like dimethyl sulfoxide (DMSO) or acetonitrile (CH₃CN).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro compounds or carboxylic acids, while reduction may produce primary or secondary amines .

Scientific Research Applications

N-[(2-methylphenyl)methyl]-5-phenyl-1,2,4-triazin-3-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of N-[(2-methylphenyl)methyl]-5-phenyl-1,2,4-triazin-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Similar Compounds

N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine: This compound has a similar structure but contains a thiazole ring instead of a triazine ring.

4-Methyl-N-(2-methylphenyl)benzamide: This compound shares the methylphenyl group but has a different core structure.

Uniqueness

N-[(2-methylphenyl)methyl]-5-phenyl-1,2,4-triazin-3-amine is unique due to its triazine core, which imparts distinct chemical properties and reactivity. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial applications .